molecular formula C5H4Cl2OS B8689346 (4,5-Dichlorothiophen-2-yl)methanol

(4,5-Dichlorothiophen-2-yl)methanol

Cat. No.: B8689346
M. Wt: 183.05 g/mol
InChI Key: JIQFEUHQAUGQIP-UHFFFAOYSA-N
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Description

(4,5-Dichlorothiophen-2-yl)methanol is a useful research compound. Its molecular formula is C5H4Cl2OS and its molecular weight is 183.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H4Cl2OS

Molecular Weight

183.05 g/mol

IUPAC Name

(4,5-dichlorothiophen-2-yl)methanol

InChI

InChI=1S/C5H4Cl2OS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2

InChI Key

JIQFEUHQAUGQIP-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=C1Cl)Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,5-Dichloro-thiophene-2-carboxylic acid (0.500 grams, 2.53 mmole) and thionyl chloride (1.0 ml) in methylene chloride (10 ml) was refluxed for 3 hours. The mixture was concentrated to remove solvent and diluted with 15 ml dioxane and sodium borohydride (0.143 grams, 3.8 mmole) and refluxed for 3 hours. The mixture was cooled to 0° C. and 3 ml water was added dropwise. The mixture was poured into 100 ml water. This was extracted with diethyl ether, washed with 1N NaOH, water, and brine, dried over MgSO4, filtered and concentrated to an oil which was purified via flash chromatography on silica using 30% ethyl acetate/hexane as eluent to give an oil (0.671 g). MW 183.06; MS (m/e) 184 (M++1).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
0.143 g
Type
reactant
Reaction Step Four
Quantity
15 mL
Type
solvent
Reaction Step Four
Name

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